![molecular formula C18H15N3O6S B2512633 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate CAS No. 896309-77-6](/img/structure/B2512633.png)
6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
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Description
6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate is a useful research compound. Its molecular formula is C18H15N3O6S and its molecular weight is 401.39. The purity is usually 95%.
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Scientific Research Applications
Environmental Contaminant Analysis
The compound has been related to studies on environmental contaminants, specifically 3-Nitrobenzo[a]pyrene, a potent bacterial mutagen. Research has shown the formation of adducts between DNA and activated derivatives of such contaminants, indicating the relevance of similar compounds in understanding environmental pollution's molecular mechanisms (D. Herreno-Saenz et al., 1993).
Chemical Synthesis and Reactivity
This compound is also significant in chemical synthesis and reactivity studies. It has been involved in cycloaddition reactions with Schiff bases and heteroaromatic rings, leading to the formation of various heterocyclic compounds. These reactions are crucial for creating novel materials and understanding chemical reactivity (A. Katritzky et al., 1980).
Catalytic Activities
Compounds containing elements of the structure of interest have been utilized in studies of catalytic activities, particularly in coupling reactions of aryl chlorides. These studies offer insights into designing more efficient catalysts for organic synthesis (Yongbo Zhou et al., 2008).
Metabolism Studies
Research has also explored the metabolism of nitrobenzo[a]pyrene compounds, shedding light on how similar structures interact with biological systems at the cellular level. Such studies are essential for understanding the biochemical pathways of potentially toxic compounds (S. Tong & J. Selkirk, 1983).
Material Science
In material science, compounds with similar structural features have been synthesized for various applications, including the development of new materials with specific optical or electronic properties. This research contributes to advancements in materials science, offering potential applications in electronics and photonics (Jamal A. Jilani, 2007).
properties
IUPAC Name |
[6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methyl-3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O6S/c1-11-3-4-12(7-14(11)21(24)25)17(23)27-16-9-26-13(8-15(16)22)10-28-18-19-5-6-20(18)2/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDHJYZHQLYNUDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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